2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide

• IUPAC Name: 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide
• InChI: InChI=1S/C15H22N2O2/c1-11(2)13-6-4-5-7-14(13)16-15(18)17-8-9-19-12(3)10-17/h4-7,11-12H,8-10H2,1-3H3,(H,16,18)
• InChI Key: DHJACRPWVSHBFE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)C(=O)NC2=CC=CC=C2C(C)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide, also known as MPCC, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide is not fully understood, but it has been suggested that it may work by inhibiting certain enzymes or proteins in the body. It has also been proposed that 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide may work by disrupting the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of certain inflammatory cytokines, which may contribute to its anti-inflammatory properties. 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has also been found to induce apoptosis, or programmed cell death, in certain cancer cells. Additionally, 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been shown to inhibit the growth of certain bacteria and fungi, which may be due to its ability to disrupt the cell membrane.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide in lab experiments is its high purity and yield, which makes it easier to work with. Additionally, 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been found to be stable under certain conditions, which may make it a good candidate for drug delivery systems. However, one limitation of using 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide. One area of interest is its potential use as a drug delivery system, which could be explored further. Additionally, more research could be done to understand the mechanism of action of 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide, which could lead to the development of new drugs or therapies. Finally, more studies could be conducted to investigate the anti-inflammatory and anti-cancer properties of 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide, as well as its potential use as an antimicrobial agent.

Synthesis Methods

2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide can be synthesized through a multistep process that involves the reaction of 2-bromo-4-methylphenol with 2-chloro-2-methylpropanenitrile, followed by the reaction of the resulting intermediate with morpholine and then carboxylic acid. This method has been reported to yield high purity and high yield of 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide.

Scientific Research Applications

2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and anti-cancer properties, as well as its potential use as a drug delivery system. 2-methyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has also been investigated for its ability to inhibit the growth of certain bacteria and fungi.